N-[5-(4-methoxybenzyl)-1,3,4-thiadiazol-2-yl]-2-phenylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
"N-[5-(4-methoxybenzyl)-1,3,4-thiadiazol-2-yl]-2-phenylacetamide" is a compound within a class of molecules that have garnered attention for their potential in various applications due to their unique chemical structure. These compounds are synthesized through specific chemical reactions and are characterized by their distinctive molecular frameworks, which include thiadiazole rings. Their molecular structure, chemical reactions, and properties are of significant interest in the field of medicinal chemistry and materials science.
Synthesis Analysis
The synthesis of this compound and its derivatives typically involves amidation reactions, where specific precursors are combined under controlled conditions. For example, a series of N-(5-Mercapto-1,3,4-thiadiazol-2-yl)-2-phenylacetamide derivatives were synthesized via an amidation reaction using EDC and HOBt in acetonitrile solvent at room temperature condition (Mohammadi-Farani, Heidarian, & Aliabadi, 2014).
Molecular Structure Analysis
The molecular structure of these compounds is confirmed through spectroscopic methods, including 1H NMR, IR, and MS, alongside X-ray crystal structure analysis. The structure is characterized by specific intermolecular interactions, such as hydrogen bonding and π-π stacking, contributing to the stability and properties of the compound (Banu et al., 2013).
Chemical Reactions and Properties
These compounds participate in various chemical reactions, leading to the formation of novel derivatives with potential biological activities. The chemical properties, such as reactivity towards different functional groups, are essential for the modification and enhancement of biological activity (Hovsepyan et al., 2014).
Physical Properties Analysis
The physical properties, such as melting points and solubility, are determined through analytical techniques and are crucial for understanding the compound's behavior in various environments and its applicability in different fields.
Chemical Properties Analysis
The chemical properties, including stability under different conditions and reactivity with various reagents, are vital for the compound's application in synthesis and drug development. Studies on these compounds have explored their potential as inhibitors, anticancer agents, and antimicrobial substances, reflecting their broad applicability and significance in research (Matysiak et al., 2006).
Mechanism of Action
Target of Action
Similar compounds have been shown to targetβ-secretase (BACE) , Glycogen Synthase Kinase 3β (GSK3β) , and acetylcholinesterase . These targets are considered promising for the development of disease-modifying therapies against Alzheimer’s Disease (AD) .
Mode of Action
Compounds with similar structures have been shown to prevent amyloid beta (aβ) formation through the downregulation of app and bace levels . Furthermore, they have been observed to reduce the levels of phosphorylated forms of tau via the modulation of the GSK3β pathway .
Biochemical Pathways
The compound likely affects the amyloidogenic pathway and the tau phosphorylation pathway . The amyloidogenic pathway is involved in the formation of Aβ plaques, a hallmark of AD. The compound’s action on this pathway could lead to a reduction in Aβ plaque formation . The tau phosphorylation pathway is associated with the formation of neurofibrillary tangles in AD. Modulation of this pathway could lead to a decrease in tangle formation .
Result of Action
The compound’s action results in a decrease in Aβ formation and tau phosphorylation . This could potentially lead to a reduction in the formation of Aβ plaques and neurofibrillary tangles, respectively . These effects could potentially slow the progression of AD.
properties
IUPAC Name |
N-[5-[(4-methoxyphenyl)methyl]-1,3,4-thiadiazol-2-yl]-2-phenylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17N3O2S/c1-23-15-9-7-14(8-10-15)12-17-20-21-18(24-17)19-16(22)11-13-5-3-2-4-6-13/h2-10H,11-12H2,1H3,(H,19,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GYOTYHNDRKNEQF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CC2=NN=C(S2)NC(=O)CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.